2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: spiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-amine
• InChI: InChI=1S/C11H13NO/c12-10-7-11(10)5-6-13-9-4-2-1-3-8(9)11/h1-4,10H,5-7,12H2
• InChI Key: GLGVXWNTQUCBPH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC=C2C13CC3N

Description

2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine is a spirocyclic compound featuring a benzopyran moiety fused to a cyclopropane ring via a spiro junction at the 4-position of the benzopyran and the 1'-position of the cyclopropane. Its synthesis often involves stereoselective cyclopropanation strategies, as evidenced by its chiral hydrochloride salt form . This compound has garnered attention for its conformational rigidity, which can stabilize specific bioactive conformations and improve proteolytic resistance in drug candidates .

Preparation Methods

Construction of the Benzopyran Core

The benzopyran (chromene) ring system is typically prepared via cyclization of o-hydroxyaryl aldehydes or ketones with appropriate nucleophiles under acidic or basic catalysis. For instance, condensation of salicylaldehyde derivatives with suitable reagents forms the chromene scaffold, which serves as a platform for spirocyclopropane formation.

Formation of the Spirocyclopropane Ring

The spirocyclopropane moiety is commonly introduced by cyclopropanation reactions of benzopyran derivatives bearing an alkene or activated methylene group adjacent to the chromene ring. Typical methods include:

• Simmons–Smith cyclopropanation using diiodomethane and zinc-copper couple.
• Carbene addition using diazo compounds under metal catalysis.
• Intramolecular cyclization strategies from haloalkyl intermediates.

The choice of method depends on substrate availability and desired stereochemical outcome.

Introduction of the Amino Group

The amine functionality at the 3' position of the cyclopropane ring can be introduced by:

• Nucleophilic substitution on a suitable leaving group precursor (e.g., halide or tosylate).
• Reduction of nitrile or amide intermediates formed on the cyclopropane ring.
• Reductive amination or direct amination strategies.

Detailed Preparation Method from Literature and Patent Sources

While direct literature on the exact compound "2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine" is limited, related synthetic methods for spirocyclopropane amines and benzopyran derivatives provide a valuable framework.

Multi-Step Synthesis Approach

A plausible synthetic route involves:

• Synthesis of 2,3-Dihydro-1-benzopyran-4-one (chroman-4-one) intermediate
  Starting from salicylaldehyde or related phenols, condensation with appropriate ketones under acidic catalysis yields the chromanone scaffold.

• Introduction of a cyclopropane precursor at the 4-position
  Functionalization at the 4-position of the chromanone with a haloalkyl group (e.g., 2-bromoethyl or 2-iodoethyl) sets the stage for cyclopropanation.

• Cyclopropanation to form the spirocyclic ring
  Treatment with a carbene source or Simmons–Smith reagents induces intramolecular cyclopropane ring closure, generating the spiro[benzopyran-cyclopropane] framework.

• Functional group transformation to amine
  The halide or nitrile substituent on the cyclopropane ring is converted to the amine by nucleophilic substitution or reduction (e.g., catalytic hydrogenation of nitrile to amine).

Example from Related Patent on Cyclopropane Amines

A related patent (CN106565503B) describes a stereoselective synthesis of cyclopropane amines bearing aryl substituents. The key steps include:

• Reaction of aryl aldehydes with bis(pinacolato)diboron in tetrahydrofuran (THF) to form boronate intermediates.
• Base-promoted reaction with 2-iodopropionitrile to yield cyano-substituted cyclopropane intermediates.
• Alkaline hydrolysis and reduction steps to convert nitrile to amine with high stereoselectivity and yield.

Although this patent focuses on 3,4-difluorophenyl cyclopropane amines, the methodology can be adapted to benzopyran systems by substituting the aryl aldehyde with benzopyran aldehyde derivatives.

Reaction Conditions and Optimization

Step	Reaction	Conditions	Notes
1	Formation of chromanone intermediate	Acid-catalyzed cyclization, reflux in ethanol or toluene	Control of temperature and acid concentration critical for yield
2	Halogenation at 4-position	Treatment with N-bromosuccinimide (NBS) or similar halogenating agents	Mild conditions to avoid ring opening
3	Cyclopropanation	Simmons–Smith reagent (Zn-Cu, CH2I2), 0-25 °C, inert atmosphere	Stereoselectivity influenced by substituents
4	Nucleophilic substitution or reduction	Use of sodium azide or catalytic hydrogenation (Pd/C, H2)	Conversion of halide or nitrile to amine

Data Table Summarizing Key Synthetic Parameters

Parameter	Typical Range	Effect on Outcome
Solvent	Tetrahydrofuran (THF), Ethanol, Ethyl acetate	Solvent polarity affects reaction rate and selectivity
Temperature	0–60 °C	Lower temperatures favor stereoselectivity; higher temperatures increase rate
Reaction Time	2–10 hours	Longer times improve conversion but may cause side reactions
Catalyst/Base	Zn-Cu couple, triethylamine, NaOH	Choice influences yield and purity
Yield	60–90% (overall)	Depends on step optimization and purification

Research Discoveries and Perspectives

• Stereoselectivity: The cyclopropanation step is critical for obtaining the desired stereochemistry at the spiro center. Use of chiral catalysts or auxiliaries can enhance enantioselectivity.

• Scalability: The described methods, especially those involving halogenated intermediates and carbene transfer, are amenable to scale-up with appropriate safety measures.

• Purification: Recrystallization from methanol or ethyl acetate is effective for isolating pure 2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine.

• Alternative Routes: Recent advances suggest potential for direct amination via C–H activation or photochemical cyclopropanation, though these remain underexplored for this compound.

Chemical Reactions Analysis

Types of Reactions

2,3-Dihydrospiro[1-benzopyran-4,1’-cyclopropane]-3’-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions, such as solvent choice, temperature, and pH, are crucial for achieving desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a wide range of substituted amines.

Scientific Research Applications

2,3-Dihydrospiro[1-benzopyran-4,1’-cyclopropane]-3’-amine has diverse applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is used in biochemical assays to investigate enzyme interactions and metabolic pathways.

Medicine: Research explores its potential as a pharmacophore in drug development, particularly for targeting specific receptors or enzymes.

Industry: It finds applications in the synthesis of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 2,3-Dihydrospiro[1-benzopyran-4,1’-cyclopropane]-3’-amine exerts its effects involves interactions with molecular targets such as enzymes or receptors. The spirocyclic structure allows it to fit into specific binding sites, modulating biological activity. Pathways involved may include signal transduction, enzyme inhibition, or receptor activation, depending on the context of its application.

Comparison with Similar Compounds

Cyclopropane-Containing Amino Acids

Examples :

• (+/-)-Coronamic acid: A natural cyclopropane amino acid with a strained three-membered ring adjacent to the amino group. Unlike the spirocyclic target compound, coronamic acid features a fused cyclopropane-amino acid structure, which confers rigidity but lacks the spiro junction .
• 2,3-Methanoamino acids: These compounds incorporate a cyclopropane bridge between the α- and β-carbons of amino acids. While they share conformational constraints with the target compound, their linear cyclopropane arrangement differs from the spiro architecture, resulting in distinct side-chain orientations and steric profiles .

Key Differences :

• Spiro vs. Fused Cyclopropane : The spiro junction in the target compound imposes unique torsional angles and steric hindrance compared to fused or bridged cyclopropane systems.
• Proteolytic Stability: Spirocyclic systems like 2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine may exhibit enhanced metabolic stability over linear cyclopropane amino acids due to reduced accessibility to enzymatic cleavage sites .

Spirocyclic EP4 Antagonists

Examples :

• Compound A (EP4 antagonist): 4-[4-Cyano-2-({(2'R,4S)-6-[(propane-2-yl)carbamoyl]-2,3-dihydrospiro[1-benzopyran-4,1'-cyclopropane]-2'-carbonyl}amino)phenyl]butanoic acid. This compound shares the spiro[1-benzopyran-4,1'-cyclopropane] core but includes a carbamoyl substituent and a butanoic acid tail, highlighting the versatility of the scaffold in drug design .
• Compound B: 4-{4-Cyano-2-[({(2'R,4S)-6-[(2-methoxyethyl)carbamoyl]-2,3-dihydrospiro[chromene-4,1'-cyclopropan]-2'-yl}carbonyl)amino]phenyl}butanoic acid. Structural modifications here include a methoxyethyl group, demonstrating how substituents on the spiro core can fine-tune receptor binding .

Key Differences :

• Functional Groups : The target amine lacks the carbamoyl and carboxylic acid groups present in EP4 antagonists, limiting its direct pharmacological activity but making it a versatile intermediate for further derivatization.
• Biological Targets : While EP4 antagonists target prostaglandin receptors, the unmodified amine may serve as a building block for protease-resistant peptides or kinase inhibitors .

Table 1: Comparative Analysis of Selected Compounds

Compound	Core Structure	Key Substituents	Synthesis Method	Applications
2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine	Spiro[benzopyran-cyclopropane]	3'-amine	Stereoselective cyclopropanation	Peptidomimetics, intermediates
(+/-)-Coronamic acid	Fused cyclopropane-amino acid	Carboxylic acid, α-amino group	Biosynthesis or diazo-based synthesis	Natural product, antibiotic activity
EP4 Antagonist (Compound A)	Spiro[benzopyran-cyclopropane]	Carbamoyl, butanoic acid	Multi-step coupling (WO 2016/111347)	Anti-inflammatory, cancer therapy
6-Chlorospiro[chromane-4,2'-cyclopropane]-1'-carboxylic acid	Spiro[chromane-cyclopropane]	6-chloro, 1'-carboxylic acid	Chlorination of spiro precursors	Building block for drug discovery

Biological Activity

2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine is a compound of interest due to its potential biological activities. This article explores the chemical properties, biological effects, and relevant research findings associated with this compound.

• Chemical Formula : C11H13NO
• Molecular Weight : 175.23 g/mol
• CAS Number : 1251368-34-9
• Appearance : Typically appears as a powder.

Biological Activity

The biological activity of 2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine has been investigated in various studies, highlighting its potential therapeutic applications.

Antitumor Activity

Research indicates that compounds similar to 2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine exhibit significant antitumor properties. For instance, structural analogs have been evaluated for their ability to inhibit tumor growth in vitro and in vivo. A study demonstrated that these compounds could effectively reduce tumor initiation in mouse skin models when administered orally .

Neuroprotective Effects

Another area of investigation is the neuroprotective potential of this compound. Preliminary studies suggest that it may exert protective effects against neurodegenerative diseases by modulating oxidative stress and inflammation pathways. This is particularly relevant given the increasing prevalence of conditions such as Alzheimer's and Parkinson's diseases.

Research Findings and Case Studies

Study	Findings
Antitumor Study	Demonstrated significant inhibition of tumor growth in mouse models when administered orally. The mechanism appears to involve apoptosis induction in cancer cells .
Neuroprotection	Showed potential in protecting neuronal cells from oxidative damage, suggesting a role in neurodegenerative disease prevention .
Pharmacological Profile	Exhibited a diverse range of biological activities including anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential .

The mechanisms by which 2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine exerts its effects are still being elucidated. However, it is believed to interact with various cellular pathways:

• Apoptosis Pathway : Induces programmed cell death in cancer cells.
• Oxidative Stress Reduction : Scavenges free radicals and reduces oxidative damage.
• Inflammatory Response Modulation : Alters cytokine production and inflammatory mediator release.

Q & A

Basic Research Questions

Q. What is the molecular structure and key functional groups of 2,3-Dihydrospiro[1-benzopyran-4,1'-cyclopropane]-3'-amine?

• The compound features a spirocyclic structure combining a benzopyran moiety (a fused benzene and oxygen-containing heterocycle) with a cyclopropane ring. The 3'-amine group is attached to the cyclopropane, introducing potential hydrogen-bonding and basicity. Key functional groups include:

• Benzopyran (chromene) system: Provides aromaticity and π-π stacking capabilities.
• Cyclopropane ring: Imposes steric constraints and electronic strain, influencing reactivity and conformational stability.
• Primary amine (-NH₂): Enhances solubility in polar solvents and enables derivatization (e.g., salt formation, amide coupling).
• Structural analogs (e.g., spiro[chromene-2,1'-cyclopentane] derivatives) highlight the importance of ring size on biological activity .

Q. What are the standard synthesis protocols for this compound?

• Synthesis typically involves multi-step organic reactions:

Formation of the benzopyran core : Achieved via acid-catalyzed cyclization of substituted phenolic precursors.

Spiro-ring construction : Cyclopropane introduction via [2+1] cycloaddition or alkylation reactions (e.g., using dihaloalkanes and base).

Amine functionalization : Reductive amination or nucleophilic substitution to install the 3'-amine group.

• Example conditions: Microwave-assisted synthesis for improved yield (70–85%) and reduced reaction time .

Q. What are the primary research applications of this compound in academic settings?

• Pharmacological studies : Explored as an EP4 receptor antagonist in oncology (e.g., inhibiting prostaglandin E2 signaling in cancer models) .
• Structural biology : Used to study spirocyclic systems’ conformational effects on receptor binding.
• Organic synthesis : Serves as a building block for complex heterocycles due to its rigid scaffold .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to improve synthesis yield and purity?

• Key variables :

Variable	Optimization Strategy	Impact on Yield/Purity
Catalyst	Use Pd/C or Raney Ni for hydrogenation steps	Reduces byproducts
Solvent	Polar aprotic solvents (DMF, DMSO)	Enhances cyclopropane stability
Temperature	Controlled reflux (80–100°C)	Prevents decomposition
Microwave irradiation	Shortens reaction time (10–15 min vs. 2–4 hr)	Improves yield by 15–20%

• Purity enhancement : Column chromatography with gradient elution (hexane/EtOAc) or recrystallization in ethanol/water.

Q. What analytical techniques are recommended for resolving structural contradictions in spirocyclic compounds?

• Contradiction example : Discrepancies in amine group orientation or cyclopropane strain effects.
• Methods :

• X-ray crystallography : Resolves absolute configuration and bond angles (critical for cyclopropane strain analysis) .
• NMR spectroscopy :
• ¹H-¹H COSY: Maps coupling between cyclopropane protons.
• ¹³C NMR: Identifies sp³ vs. sp² hybridization in the spiro system.
• DFT calculations : Predicts thermodynamically stable conformers and validates experimental data .

Q. How does computational modeling assist in predicting the biological activity of this compound?

• QSAR modeling : Relates substituent effects (e.g., electron-withdrawing groups on benzopyran) to EP4 receptor binding affinity .
• Molecular docking : Simulates interactions with EP4’s hydrophobic pocket (e.g., cyclopropane’s steric fit vs. larger rings) .
• ADMET prediction : Estimates solubility (LogP ≈ 2.5) and metabolic stability (CYP450 inhibition risks) .

Q. What role does this compound play as an EP4 antagonist in cancer therapy research?

• Mechanism : Blocks prostaglandin E2 (PGE2)-mediated EP4 signaling, reducing tumor immunosuppression and metastasis.
• In vivo efficacy :

Model	Dosage (oral)	Outcome	Reference
Pancreatic carcinoma	10–40 mg/kg	Synergy with anti-PD-1 antibodies
Breast cancer	20 mg/kg	Reduced tumor growth by 60%

• Combination therapy : Enhances checkpoint inhibitors (e.g., nivolumab) by reversing T-cell exhaustion .

Q. How do steric effects from the cyclopropane ring influence the compound’s pharmacological interactions?

• Steric hindrance : Limits rotational freedom, enforcing a specific conformation that improves target selectivity (e.g., EP4 vs. EP2 receptors).
• Electronic effects : Cyclopropane’s angle strain increases amine group basicity (pKa ~9.5), enhancing ionic interactions in physiological pH .
• Comparative data :

Ring System	EP4 IC₅₀ (nM)	Selectivity (EP4/EP2)
Cyclopropane	12.3	>100x
Cyclopentane	45.6	10x
Data from spirocyclic analogs .